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Compound of Interest

Compound Name: 1-Ethylpyridinium bromide

Cat. No.: B159862

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of 1-Ethylpyridinium bromide, a versatile
guaternary ammonium salt with significant applications in various scientific and industrial
domains. This document outlines its fundamental physicochemical properties, provides a
detailed experimental protocol for its synthesis, and explores its key applications, particularly in
the realm of chemical synthesis and electrochemistry.

Core Physicochemical Data

A summary of the key quantitative data for 1-Ethylpyridinium bromide is presented in the
table below for easy reference and comparison.

Property Value Source(s)
Molecular Formula C7H10BrN [1112][3]
Molecular Weight 188.065 g/mol [1][2]

CAS Registry Number 1906-79-2 [11[2]

Synthesis of 1-Ethylpyridinium Bromide: An
Experimental Protocol
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The following section details a common and effective method for the synthesis of 1-
Ethylpyridinium bromide. This protocol is based on the direct quaternization of pyridine with
ethyl bromide.

Objective: To synthesize 1-Ethylpyridinium bromide from pyridine and ethyl bromide.

Materials:

Pyridine (4.0 mol)

Ethyl bromide (4.2 mol)

1000 mL round-bottom flask

Combined ultrasound-microwave reactor

Cooling water condensation system

Procedure:

To a 1000 mL round-bottom flask, add 4.0 mol of pyridine and 4.2 mol of ethyl bromide.[4]
» Place the reaction mixture in a combined ultrasound-microwave reactor.[4]

« To prevent the loss of volatile ethyl bromide, a cooling water condensation system should be
employed.[4]

o Set the ultrasonic power to 1000 W and the microwave heating power to 800 W.[4]
e Maintain the reaction temperature at 50 °C for a duration of 60 minutes.[4]

e Upon completion of the reaction, the product, 1-Ethylpyridinium bromide, will be formed.
The reported yield for this specific protocol is 89%.[4]

Key Applications in Research and Development

1-Ethylpyridinium bromide is recognized for its utility as an ionic liquid and a phase transfer
catalyst, making it a valuable tool in various chemical processes.
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As an lonic Liquid: lonic liquids are salts that are liquid at low temperatures, often below 100°C.
1-Ethylpyridinium bromide's properties as an ionic liquid, such as its low vapor pressure,
thermal stability, and tunable solvency, make it a safer and more environmentally friendly
alternative to traditional volatile organic solvents in high-temperature reactions.

In Organic Synthesis: This compound is frequently employed as a phase transfer catalyst. It
facilitates the transfer of reactants between immiscible phases (e.g., an aqueous phase and an
organic phase), which can significantly accelerate reaction rates and improve yields in
processes like alkylations, oxidations, and reductions. This catalytic activity is particularly
beneficial in the synthesis of pharmaceutical and agrochemical intermediates where efficiency
and product purity are critical.

In Electrochemical Applications: The ionic nature of 1-Ethylpyridinium bromide allows it to
serve as an electrolyte in electrochemical cells. Its use can enhance the efficiency of energy
storage systems, including batteries and supercapacitors. In studies of electrochemical
hydrogenation, it has been observed to thicken the electrical double layer.

Conceptual Workflow: Synthesis and Application in
Catalysis

The following diagram illustrates the logical flow from the synthesis of 1-Ethylpyridinium
bromide to its application as a phase transfer catalyst in a biphasic reaction system.
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Caption: Synthesis of 1-Ethylpyridinium Bromide and its role in phase transfer catalysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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